Cas no 57495-17-7 (Cyclohexane,1,3-diethynyl-,trans-(9ci))

• Product Name: Cyclohexane,1,3-diethynyl-,trans-(9ci)
• CAS No: 57495-17-7
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 2188502
• PubChem ID: 45079190
• Update Time: 2025-04-21

Cyclohexane,1,3-diethynyl-,trans-(9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,3-diethynyl-,trans-(9ci)
• 57495-17-7

• Inchi： 1S/C10H12/c1-3-9-6-5-7-10(4-2)8-9/h1-2,9-10H,5-8H2/t9-,10-/m1/s1
• InChI Key： ZFNYENHXOKGAOJ-NXEZZACHSA-N
• SMILES： [C@@H]1(C#C)CCC[C@@H](C#C)C1

Computed Properties

• Exact Mass: 132.093900383Da
• Monoisotopic Mass: 132.093900383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų